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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for

various zirconium iodide species (ZrI, ZrI₂, ZrI₃, and ZrI₄). This information is critical for

professionals in materials science, chemistry, and nuclear engineering, particularly for

applications such as the purification of zirconium metal via the van Arkel-de Boer process. This

document summarizes key quantitative data, details experimental methodologies, and presents

visual representations of relevant processes and workflows.

Thermochemical Data of Zirconium Iodide Species
The following tables summarize the available quantitative thermochemical data for zirconium
iodide species in different phases. All data is presented at standard state (298.15 K and 1 bar)

unless otherwise specified.

Table 1: Gaseous Zirconium Iodide Species
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Species Formula State

Standard
Enthalpy of
Formation
(ΔfH°) (kJ/mol)

Standard
Molar Entropy
(S°) (J/mol·K)

Zirconium

Monoiodide
ZrI Gas 402.9 ± 11.7 Not Available

Zirconium

Diiodide
ZrI₂ Gas -66.64 344.78

Zirconium

Triiodide
ZrI₃ Gas -128.9 ± 6.3 Not Available

Zirconium

Tetraiodide
ZrI₄ Gas Not Available Not Available

Table 2: Solid Zirconium Iodide Species

Species Formula State

Standard
Enthalpy of
Formation
(ΔfH°) (kJ/mol)

Standard
Molar Entropy
(S°) (J/mol·K)

Zirconium

Monoiodide
ZrI Solid Not Available Not Available

Zirconium

Diiodide
ZrI₂ Solid Not Available Not Available

Zirconium

Triiodide
ZrI₃ Solid Not Available Not Available

Zirconium

Tetraiodide
ZrI₄ Solid Not Available Not Available

Table 3: Heat Capacity Data for Zirconium Iodide Species
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Species Formula State
Heat Capacity
(Cp) (J/mol·K)

Temperature
Range (K)

Zirconium

Diiodide
ZrI₂ Solid

See Shomate

Equation

Parameters in

Section 2.2

298 - 700[1]

Zirconium

Triiodide
ZrI₃ Solid

See Shomate

Equation

Parameters in

Section 2.2

Not Specified

Zirconium

Diiodide
ZrI₂ Gas

See Shomate

Equation

Parameters in

Section 2.2

2000 - 6000[2][3]

Note: Data for the liquid phase of zirconium iodide species is not readily available in the

reviewed literature.

Experimental Protocols
The determination of thermochemical data for zirconium iodide species relies on a

combination of experimental techniques and theoretical calculations.

Synthesis of Zirconium Iodides
Zirconium iodides are typically synthesized through direct reaction of zirconium metal with

iodine at elevated temperatures. For instance, zirconium(IV) iodide (ZrI₄) can be prepared by

heating zirconium metal with an excess of iodine.[4] The resulting solid is then purified by

sublimation.[4] Lower iodides, such as zirconium triiodide (ZrI₃), can be synthesized by the

reduction of ZrI₄ with zirconium metal at high temperatures.

Determination of Thermochemical Properties
Knudsen Effusion Mass Spectrometry (KEMS): This is a primary technique for studying the

thermodynamics of high-temperature vaporization processes. In this method, a sample is
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heated in a Knudsen cell, which is a small, thermally stable container with a tiny orifice. The

vapor effusing from the orifice is then analyzed by a mass spectrometer. By measuring the ion

intensities of the different gaseous species as a function of temperature, partial pressures can

be determined. These partial pressures are then used to calculate equilibrium constants for the

vaporization reactions, from which thermodynamic properties such as enthalpies of formation

can be derived. The standard enthalpies of formation for gaseous ZrI, ZrI₂, and ZrI₃ were

determined using this method.

Calorimetry: Calorimetry is used to measure the heat changes associated with chemical

reactions or physical transitions, allowing for the determination of enthalpy changes and heat

capacities. For solid phases, heat capacity can be measured as a function of temperature

using techniques like adiabatic calorimetry.

The heat capacity of solid zirconium diiodide (ZrI₂) and zirconium triiodide (ZrI₃) has been

determined and can be represented by the Shomate equation:

Cp(T) = A + B·t + C·t² + D·t³ + E/t²

where:

Cp is the heat capacity in J/mol·K

T is the temperature in Kelvin

t = T / 1000

The coefficients for the Shomate equation for solid ZrI₂ are provided by the NIST-JANAF

thermochemical tables.[1] Similarly, parameters for gaseous ZrI₂ are also available.[2][3]

Visualizations
The van Arkel-de Boer Process
The van Arkel-de Boer process is a crucial industrial application that relies on the reversible

formation and decomposition of zirconium tetraiodide to produce high-purity zirconium metal.
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Van Arkel-de Boer Process for Zirconium Purification
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Caption: Logical flow of the van Arkel-de Boer process.

Experimental Workflow for Thermochemical Data
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

thermochemical data for a metal halide like a zirconium iodide.
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Experimental Workflow for Thermochemical Data
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Caption: Workflow for determining thermochemical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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